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Compound of Interest |

2-Hydroxycyclohexanecarboxylic
Compound Name:
acid
CAS No.: 17502-32-8
\ J

CAS No: 609-69-8 (Mixture), 17502-32-8 (Isomer specific) Synonyms: Hexahydrosalicylic acid;
2-Hydroxycyclohexane-1-carboxylic acid Molecular Formula: C7H1203

Part 1: Executive Safety Summary

Critical Hazard Alert: The primary danger associated with 2-Hydroxycyclohexanecarboxylic
acid is irreversible eye damage (GHS Category 1, H318). While often perceived as a "standard
organic acid," its structural capacity to protonate sensitive mucosal tissues necessitates stricter
eye protection than standard laboratory salts.

Immediate Action Directive:

o Do NOT rely solely on safety glasses if working with liquid formulations or large quantities of
dust. Chemical splash goggles are mandatory.

e Respiratory Control: This compound is a solid at room temperature. Inhalation of dust
triggers respiratory tract irritation (H335).[1] All weighing operations must occur inside a fume
hood or powder containment enclosure.

Part 2: Risk Assessment & Hazard Analysis
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To select the correct PPE, one must understand the mechanism of injury. 2-
Hydroxycyclohexanecarboxylic acid possesses both a carboxylic acid group and a hydroxyl
group on a cyclohexane ring.[2][3]

Mechanism of Operational
Hazard Class GHS Code

Injury

Implication

Serious Eye Damage

Acidic protonation of
corneal proteins
causes rapid opacity
and potential

blindness.

Zero-tolerance for
unsealed eye

protection.

Skin Irritation

Desiccation and acid
hydrolysis of

epidermal lipids.

Standard nitrile gloves
are sufficient for

transient contact.

Engineering controls
(Fume Hood) take

Mucosal inflammation
Respiratory Irritation H335 due to acidic dust
N precedence over
deposition. )
respirators.

Expert Insight: Unlike simple mineral acids, organic hydroxy-acids can exhibit "stickiness" or
lipophilicity due to the cyclohexane ring, potentially increasing tissue residence time if not

washed off inmediately.

Part 3: Personal Protective Equipment (PPE) Matrix
Eye & Face Protection (CRITICAL)

» Standard Handling (Solid < 1g): Safety glasses with side shields (ANSI Z87.1 compliant).

¢ Solution Preparation / Synthesis: Chemical Splash Goggles (Indirect Vent).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1209147?utm_src=pdf-body
https://www.benchchem.com/product/b1209147?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/2-hydroxycyclohexanecarboxylic-dic276460.html
https://www.benchchem.com/product/B1209147
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» High Energy Reactions: Face shield + Goggles. Rationale: Thermal runaway or vigorous off-
gassing can aerosolize the acid.

Hand Protection (Glove Selection)

Based on chemical compatibility data for analogous cyclic organic acids (e.g.,
Cyclohexanecarboxylic acid).

. . Breakthrough Recommendati
Task Glove Material  Thickness ]
Time on

Standard Choice.
Excellent
Dry Solid o ) ] dexterity and
) Nitrile 0.11 mm (4 mil) > 480 min ]
Handling protection
against dry

particulates.

Change
) o ) ) immediately
Solution (Splash)  Nitrile 0.11 mm (4 mil) ~30-60 min
upon

contamination.

Required for spill
cleanup or
Solution ] prolonged
) Butyl Rubber 0.3-0.7 mm > 480 min )
(Immersion) contact with
concentrated

solutions.

Respiratory & Body Protection

e Body: 100% Cotton or Nomex Lab Coat (Snap closures preferred for quick removal). Long
pants and closed-toe shoes are non-negotiable.

» Respiratory:

o Primary Control: Chemical Fume Hood (Face velocity: 80-100 fpm).
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o Secondary Control: If hood is unavailable, use a NIOSH-approved N95 or P100 particulate

respirator.

Part 4: Operational Protocol: Handling & Synthesis
Workflow Logic Diagram

The following decision tree outlines the safety logic for handling this compound based on

physical state.

Start: Task Assessment

Physical State?

Solid (Powder) Liquid / Solution

/

Quantity > 10g?

Yes (Dust Risk) \No Hood Available

N95 Respirator +
Safety Glasses

Use Fume Hood
(Sash at 18")

Std PPE:
Nitrile Gloves + Lab Coat

:

Splash Risk?

High (Heating/Stirring)

Add Face Shield

/

/
//(Near over goggles
/

REQUIRED:
Splash Goggles

Click to download full resolution via product page
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Figure 1: PPE Decision Logic based on physical state and quantity. Note the escalation to
goggles for liquid handling.

Step-by-Step Handling Procedure

o Pre-Check: Verify fume hood airflow. Clear the working area of incompatible bases or strong
oxidizers.

e Weighing (Solid):
o Place the balance inside the fume hood if possible.
o If weighing on an open bench, use a static-free spatula to prevent powder scattering.

o Technique: Transfer slowly. If powder spills, do not blow it off. Wipe with a damp paper
towel (water solubilizes the acid).

e Solubilization:
o Add the solid to the solvent (e.g., water, ethanol), not vice versa, to minimize splash risk.
o Stir magnetically.

e Reaction Monitoring:

o If heating is required, ensure the vessel is vented or equipped with a reflux condenser.
This compound has a flash point (approx. 113°C) well above room temperature, but
organic vapors can still accumulate.

Part 5: Emergency Response & Decontamination
Exposure Response Pathway

Self-Validating Protocol: The effectiveness of this response relies on speed.
e Eye Contact (Priority 1):

o IMMEDIATE: Flush with tepid water for 15 minutes minimum.
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o Technique: Hold eyelids open. Rotate eyeball.

o Medical: Seek medical attention immediately. Bring the SDS.

e Skin Contact:
o Remove contaminated clothing / gloves.[4][5]
o Wash with soap and water.[6]

o If irritation persists (redness/blistering), consult a physician.

Spill Cleanup (Decontamination)
Small Spill (< 50g/mL):

 Isolate: Alert nearby personnel.
o PPE: Wear goggles and double nitrile gloves.
e Neutralize:
o Liquids: Absorb with vermiculite or spill pads.
o Solids: Cover with wet paper towels to prevent dust, then wipe up.

o Optional Neutralization: Apply a weak base like Sodium Bicarbonate (NaHCOs3) or Calcium
Carbonate. Wait for bubbling (COz release) to cease.

o Clean: Wipe area with water.[6][7]

Part 6: Waste Management & Disposal

Regulatory Compliance: Disposal must align with RCRA (USA) or local hazardous waste
regulations.
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Waste Stream Disposal Method Notes

Pack in a combustible
Solid Waste Incineration container (polyethylene). Label
as "Organic Acid Solid."

Check local sewer codes. If
permitted, neutralize to pH 6-9

before discharge. If toxic co-

Aqueous Solution Neutralization / Incineration
solvents are present,
incinerate as "Organic Liquid
Waste."
Do not dispose of heavily
Contaminated PPE Solid Hazardous Waste contaminated gloves in regular

trash.

Disposal Logic:
o Dissolve or mix the material with a combustible solvent.
e Burn in a chemical incinerator equipped with an afterburner and scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal Protective Equipment (PPE) & Handling
Guide: 2-Hydroxycyclohexanecarboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1209147#personal-protective-equipment-for-
handling-2-hydroxycyclohexanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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